Cas no 2227718-04-7 ((1S)-2,2,2-trifluoro-1-(4-fluoropyridin-2-yl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(4-fluoropyridin-2-yl)ethan-1-ol
• CAS No: 2227718-04-7
• MF: C₇H₅F₄NO
• MW: 195.114315748215
• CID: 6197458
• PubChem ID: 165704961
• Update Time: 2025-08-05

(1S)-2,2,2-trifluoro-1-(4-fluoropyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-(4-fluoropyridin-2-yl)ethan-1-ol
• 2227718-04-7
• EN300-1959038

• Inchi： 1S/C7H5F4NO/c8-4-1-2-12-5(3-4)6(13)7(9,10)11/h1-3,6,13H/t6-/m0/s1
• InChI Key： HYTBYVRZKRWLKN-LURJTMIESA-N
• SMILES： FC([C@H](C1C=C(C=CN=1)F)O)(F)F

Computed Properties

• Exact Mass: 195.03072643g/mol
• Monoisotopic Mass: 195.03072643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1Ų

Additional information on (1S)-2,2,2-trifluoro-1-(4-fluoropyridin-2-yl)ethan-1-ol

2,2,2-Trifluoro-1-(4-fluoropyridin-2-yl)ethan-1-ol (CAS No. 2227718-04-7)

2,2,2-Trifluoro-1-(4-fluoropyridin-2-yl)ethan-1-ol, also known as fluorinated pyridine derivative, is a highly specialized organic compound with the CAS registry number 2227718-04-7. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural features and potential applications. The molecule consists of a trifluoroethyl group attached to a pyridine ring, which introduces both electronic and steric effects that are crucial for its functional properties.

The synthesis of 2,2,2-trifluoro-1-(4-fluoropyridin-2-yl)ethan-1-ol involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the carbon-pyridine bond with high yields and excellent stereocontrol. The trifluoroethyl group is introduced via nucleophilic substitution or alkylation reactions, depending on the specific precursor employed.

One of the most notable applications of this compound lies in its use as a building block for advanced pharmaceuticals. The trifluoroethyl group is known to enhance lipophilicity and improve drug-like properties such as absorption and bioavailability. Recent studies have demonstrated that derivatives of 2,2,2-trifluoro-1-(4-fluoropyridin-2-yl)ethan-1-ol exhibit promising activity against various therapeutic targets, including kinases and G-protein coupled receptors (GPCRs). For example, researchers have reported that certain analogs possess potent inhibitory effects on oncogenic kinases, making them attractive candidates for anticancer drug development.

In addition to its role in medicinal chemistry, fluorinated pyridine derivatives like this compound have found applications in materials science. The combination of electron-withdrawing groups (such as fluorine atoms) and aromatic systems can lead to materials with unique electronic properties. Recent investigations have explored the use of these compounds in organic electronics, particularly in the development of light-emitting diodes (OLEDs) and field-effect transistors (FETs). The ability to tune the electronic properties through fluorination makes this compound a valuable tool for designing next-generation electronic materials.

The structural versatility of 2,2,2-trifluoro-1-(4-fluoropyridin-2-yl)ethan-1-ol also lends itself to applications in catalysis. The trifluoroethyl group can act as a directing group in various organocatalytic reactions, facilitating enantioselective transformations. For instance, recent reports have highlighted its utility in asymmetric aldol reactions and Michael additions, where it serves as a chiral auxiliary or ligand component. These findings underscore its potential as a versatile catalyst precursor in green chemistry.

From an environmental standpoint, the synthesis and application of fluorinated pyridine derivatives are closely monitored due to their potential environmental impact. Fluorinated compounds are known to be persistent in certain environments, necessitating careful assessment of their ecological footprint. However, recent advancements in sustainable chemistry practices aim to mitigate these concerns by developing more eco-friendly synthesis routes and degradation pathways for such compounds.

In conclusion, CAS No. 2227718-04-7, or fluorinated pyridine derivative, stands at the intersection of medicinal chemistry, materials science, and catalysis. Its unique structure endows it with versatile functional properties that make it an invaluable tool across multiple disciplines. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly significant role in both academic and industrial settings.